1-Methyl-7-(5-phenoxypyridin-3-yl)-1,7-diazaspiro[4.4]nonane

• CAS No.: 646055-71-2
• Molecular Formula: C19H23N3O
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 1-methyl-7-(5-phenoxypyridin-3-yl)-1,7-diazaspiro[4.4]nonane
• InChI: InChI=1S/C19H23N3O/c1-21-10-5-8-19(21)9-11-22(15-19)16-12-18(14-20-13-16)23-17-6-3-2-4-7-17/h2-4,6-7,12-14H,5,8-11,15H2,1H3
• InChI Key: YVYIISOHXBZKGQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC12CCN(C2)C3=CC(=CN=C3)OC4=CC=CC=C4

Description

1-Methyl-7-(5-phenoxypyridin-3-yl)-1,7-diazaspiro[4.4]nonane is a useful research compound. Its molecular formula is C19H23N3O and its molecular weight is 309.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirring solution of 7-(5-phenoxy-3-pyridyl)-1,7-diazaspiro[4.4]nonane (420 mg, 1.42 mmol) in 37% aqueous solution of formaldehyde (5 mL) was added 98% formic acid (3 mL) under nitrogen. The reaction mixture was heated to reflux for 8 h. The reaction mixture was cooled to room temperature, then basified with saturated aqueous sodium bicarbonate to pH 8-9 and extracted with chloroform (4×15 mL). The combined chloroform extracts were dried (Na2SO4), filtered and concentrated by rotary evaporation to afford a thick brown viscous liquid. This was distilled using a Kugelrohr apparatus (2 mm, 180° C.) to give a very pale cream-colored syrup (400 mg, 90.9%).